N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine

• Molecular Formula: C15H14BrN5O
• Molecular Weight: 360.21 g/mol
• IUPAC Name: N-[(5-bromo-2-phenylmethoxyphenyl)methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C15H14BrN5O/c16-13-6-7-14(22-10-11-4-2-1-3-5-11)12(8-13)9-17-15-18-20-21-19-15/h1-8H,9-10H2,(H2,17,18,19,20,21)
• InChI Key: TXOWSQMBBHPJEQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)CNC3=NNN=N3

Description

N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine, also known as BBT-1, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BBT-1 is a tetrazole-based compound that has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been studied in detail. It has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo pyrimidine biosynthesis pathway. By inhibiting DHODH, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine disrupts the synthesis of DNA and RNA, leading to cell death. In addition, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been shown to inhibit the activity of the enzyme xanthine oxidase, which is involved in the production of reactive oxygen species (ROS). By inhibiting xanthine oxidase, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine reduces oxidative stress and protects cells against apoptosis.
Biochemical and Physiological Effects:
N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cell growth. N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has also been shown to reduce the production of pro-inflammatory cytokines, leading to the inhibition of inflammation. In addition, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been shown to protect neurons against oxidative stress and apoptosis, leading to the preservation of neuronal function.

Advantages and Limitations for Lab Experiments

N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has several advantages for lab experiments. It is easy to synthesize and has been shown to exhibit good yields. In addition, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been shown to exhibit potent anticancer, neuroprotective, and anti-inflammatory activity, making it a promising therapeutic agent. However, there are also limitations to working with N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications. In addition, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has not been extensively studied for its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion.

Future Directions

There are several future directions for the study of N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine. One direction is to further study its mechanism of action and potential therapeutic applications. Another direction is to study its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion. In addition, future research could focus on the development of analogs of N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine with improved pharmacokinetic properties and enhanced therapeutic activity. Finally, future research could focus on the development of N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine as a diagnostic tool, such as a fluorescent probe for the detection of cancer cells.

Synthesis Methods

N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been synthesized using various methods, including a one-pot synthesis method and a microwave-assisted synthesis method. The one-pot synthesis method involves the reaction of 2-(benzyloxy)-5-bromobenzaldehyde with sodium azide and ammonium chloride in the presence of triethylamine, followed by the reduction of the resulting azide compound with palladium on carbon. The microwave-assisted synthesis method involves the reaction of 2-(benzyloxy)-5-bromobenzaldehyde with sodium azide in the presence of copper(I) iodide and N,N-dimethylformamide under microwave irradiation. Both methods have been shown to yield N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine in good yields.

Scientific Research Applications

N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells in vitro and in vivo. N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has also been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons against oxidative stress and apoptosis. In addition, N-{[2-(Benzyloxy)-5-bromophenyl]methyl}-2H-1,2,3,4-tetrazol-5-amine has been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.